1-(3,4,5-Trichlorophenyl)piperazine
Description
1-(3,4,5-Trichlorophenyl)piperazine is a chemical compound with the molecular formula C10H11Cl3N2 . It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring .
Synthesis Analysis
The synthesis of piperazine derivatives, such as 1-(3,4,5-Trichlorophenyl)piperazine, has been a subject of research. Some methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .Molecular Structure Analysis
The molecular structure of 1-(3,4,5-Trichlorophenyl)piperazine consists of a total of 27 bonds; 16 non-H bonds, 6 multiple bonds, 1 rotatable bond, 6 aromatic bonds, 2 six-membered rings, 1 secondary amine (aliphatic), and 1 tertiary amine (aromatic) .Future Directions
Mechanism of Action
Target of Action
1-(3,4,5-Trichlorophenyl)piperazine, hereafter referred to as TCPP, is a derivative of piperazine . Piperazine compounds are known to mediate their anthelmintic action by generally paralyzing parasites
Mode of Action
Piperazine, a related compound, is known to be a gaba receptor agonist . As an agonist, it binds to the GABA receptors, causing hyperpolarization of nerve endings, which results in the paralysis of the worm
Biochemical Pathways
Some piperazine derivatives have been found to be involved in the 5-ht1ar/bdnf/pka pathway , suggesting that TCPP might also interact with similar pathways.
Pharmacokinetics
It’s known that upon entry into the systemic circulation, piperazine is partly oxidized and partly eliminated as an unchanged compound . This could provide some insight into the potential ADME properties of TCPP.
Result of Action
Some piperazine derivatives have shown significant effects on both allergic asthma and allergic itching
Action Environment
It’s known that allergic reactions, which some piperazine derivatives can help alleviate, occur in response to environmental substances known as allergens
properties
IUPAC Name |
1-(3,4,5-trichlorophenyl)piperazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11Cl3N2/c11-8-5-7(6-9(12)10(8)13)15-3-1-14-2-4-15/h5-6,14H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYBDFGIFBDBAQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CC(=C(C(=C2)Cl)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl3N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4,5-Trichlorophenyl)piperazine | |
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